Cas no 2383869-31-4 (5-(difluoromethyl)oxolane-2-carboxylic acid)

• Product Name: 5-(difluoromethyl)oxolane-2-carboxylic acid
• CAS No: 2383869-31-4
• MF: C₆H₈F₂O₃
• MW: 166.122729301453
• CID: 6334370
• PubChem ID: 165437891
• Update Time: 2025-05-19

5-(difluoromethyl)oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)oxolane-2-carboxylic acid
• 2383869-31-4
• EN300-22930487

• Inchi： 1S/C6H8F2O3/c7-5(8)3-1-2-4(11-3)6(9)10/h3-5H,1-2H2,(H,9,10)
• InChI Key： MVKCKHQTGIEXOK-UHFFFAOYSA-N
• SMILES： FC(C1CCC(C(=O)O)O1)F

Computed Properties

• Exact Mass: 166.04415044g/mol
• Monoisotopic Mass: 166.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 5-(difluoromethyl)oxolane-2-carboxylic acid

Comprehensive Analysis of 5-(difluoromethyl)oxolane-2-carboxylic acid (CAS No. 2383869-31-4): Properties, Applications, and Industry Trends

The compound 5-(difluoromethyl)oxolane-2-carboxylic acid (CAS No. 2383869-31-4) has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceuticals, agrochemicals, and material science. This difluoromethyl-substituted oxolane carboxylic acid derivative is a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and metabolic pathways. Its molecular formula, C₆H₈F₂O₃, highlights the presence of a difluoromethyl group and a carboxylate functionality, which contribute to its reactivity and binding affinity.

In the pharmaceutical industry, 5-(difluoromethyl)oxolane-2-carboxylic acid is increasingly explored as a building block for small-molecule drugs, especially in the development of kinase inhibitors and anti-inflammatory agents. Researchers are investigating its potential to enhance drug bioavailability and metabolic stability, addressing common challenges in drug design. The oxolane (tetrahydrofuran) ring provides conformational rigidity, while the difluoromethyl group mimics hydroxyl or methyl groups in biological systems, improving target engagement.

From an agrochemical perspective, this compound is studied for its role in crop protection formulations. Its structural motifs align with modern sustainable pesticide trends, where fluorine-containing compounds offer high efficacy at lower application rates. The carboxylic acid moiety allows for further derivatization into esters or amides, enabling tunable physicochemical properties for field applications.

The synthesis of CAS 2383869-31-4 typically involves multi-step organic transformations, including ring-closing reactions and fluorination strategies. Recent advancements in flow chemistry and catalytic fluorination have improved the scalability of its production, addressing growing demand from the fine chemical sector. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its high purity (>98%), a critical parameter for regulatory compliance in end-use applications.

Environmental and safety profiles of 5-(difluoromethyl)oxolane-2-carboxylic acid are rigorously evaluated under OECD guidelines. Its biodegradability and ecotoxicity data support responsible handling protocols, aligning with the chemical industry's shift toward green chemistry principles. Computational modeling studies predict favorable ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) for derivatives, accelerating lead optimization in drug discovery pipelines.

Market analysts project growth for fluorinated heterocycles like this compound, driven by expanding precision agriculture and personalized medicine sectors. Patent landscapes reveal increasing IP filings around difluoromethyl-containing scaffolds, particularly in combination with carboxylic acid bioisosteres. These trends underscore the compound's strategic importance in medicinal chemistry and material innovation.

For researchers sourcing CAS 2383869-31-4, quality parameters such as enantiomeric purity (for chiral applications) and residual solvent levels must be verified. Leading suppliers now provide GMP-grade batches with comprehensive certificates of analysis, catering to preclinical development needs. Storage recommendations typically specify anhydrous conditions at 2-8°C to maintain stability.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage and in polymeric materials with tailored dielectric properties. The compound's ability to participate in hydrogen-bonding networks makes it valuable for designing supramolecular architectures. These interdisciplinary applications highlight its relevance beyond traditional chemical domains.

As regulatory frameworks evolve, particularly concerning fluorinated compounds, manufacturers of 5-(difluoromethyl)oxolane-2-carboxylic acid are adopting life cycle assessment methodologies. This proactive approach addresses potential concerns about persistent organic pollutants while demonstrating commitment to responsible innovation.

In conclusion, 5-(difluoromethyl)oxolane-2-carboxylic acid represents a compelling case study in modern functionalized heterocycle chemistry. Its dual utility in life sciences and advanced materials, combined with manufacturability improvements, positions it as a high-value intermediate for future-oriented research and industrial applications.